Cas no 452912-91-3 (N-(6-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide)

N-(6-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide structure
452912-91-3 structure
Product Name:N-(6-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
CAS No:452912-91-3
MF:C7H3ClF6N2O4S2
MW:392.68313908577
CID:2828019
PubChem ID:11058297
Update Time:2025-04-21

N-(6-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-Chloropyridin-2-yl)-1,1,1-trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide
    • 452912-91-3
    • SCHEMBL14596296
    • MB69051
    • N-(6-chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
    • Inchi: 1S/C7H3ClF6N2O4S2/c8-4-2-1-3-5(15-4)16(21(17,18)6(9,10)11)22(19,20)7(12,13)14/h1-3H
    • InChI Key: CFXUVIQYZBRSPB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)N(S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 391.9126956Da
  • Monoisotopic Mass: 391.9126956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 101Ų
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